![molecular formula C13H16ClNO2 B2835986 2-Chloro-N-[3-(2-methoxyphenyl)cyclobutyl]acetamide CAS No. 2411227-53-5](/img/structure/B2835986.png)
2-Chloro-N-[3-(2-methoxyphenyl)cyclobutyl]acetamide
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Description
“2-Chloro-N-[3-(2-methoxyphenyl)cyclobutyl]acetamide” is a chemical compound with the molecular formula C9H10ClNO2. It has an average mass of 199.634 Da and a monoisotopic mass of 199.040009 Da .
Molecular Structure Analysis
The molecular structure of “2-Chloro-N-[3-(2-methoxyphenyl)cyclobutyl]acetamide” consists of a cyclobutyl ring attached to a methoxyphenyl group via a nitrogen atom. This nitrogen atom is also connected to a carbonyl group, which is further connected to a chlorine atom .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. If swallowed, one should call a poison center or doctor if they feel unwell. Rinse mouth and dispose of contents/container in accordance with local regulations .
properties
IUPAC Name |
2-chloro-N-[3-(2-methoxyphenyl)cyclobutyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO2/c1-17-12-5-3-2-4-11(12)9-6-10(7-9)15-13(16)8-14/h2-5,9-10H,6-8H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSCQFVDXIVWDPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2CC(C2)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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